Flufenoxuron-d3

• Molecular Formula: C21H11ClF6N2O3
• Molecular Weight: 491.8 g/mol
• InChI: InChI=1S/C21H11ClF6N2O3/c22-12-8-10(21(26,27)28)4-7-17(12)33-11-5-6-16(15(25)9-11)29-20(32)30-19(31)18-13(23)2-1-3-14(18)24/h1-9H,(H2,29,30,31,32)/i1D,2D,3D
• InChIKey: RYLHNOVXKPXDIP-CBYSEHNBSA-N

Flufenoxuron-d3: Deuterated Internal Standard

Flufenoxuron-d3 (CAS unlabeled: 101463-69-8) is a deuterium-labeled analog of the benzoylurea insecticide flufenoxuron, a chitin synthesis inhibitor used globally in agricultural pest control. The compound incorporates three deuterium atoms at the 2,6-difluorobenzoyl ring (2,6-difluorobenzoyl-d3), yielding a molecular formula of C21H8D3ClF6N2O3 and a molecular weight of 491.79 Da . This represents a +3 Da mass shift relative to the native analyte (488.77 Da), a characteristic specifically engineered for use as a stable isotope-labeled (SIL) internal standard in LC-MS/MS quantitative workflows [1]. Isotopic enrichment is specified at ≥98 atom % D across multiple reputable suppliers, meeting the minimum threshold required for accurate isotope dilution mass spectrometry (IDMS) . The parent compound flufenoxuron acts by disrupting chitin deposition during insect molting and egg hatching, making its residue monitoring essential in food, environmental, and pharmacokinetic studies [1].

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Isotope dilution LC-MS/MS quantification of flufenoxuron in complex research matrices

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Co-eluting SIL-IS with +3 Da mass shift for interference-free MRM detection

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Non-exchangeable deuterium placement supports stable IS response across analytical batches

• [1] MedChemExpress. Flufenoxuron-d3 Product Page. HY-B2009S. Accessed 2026. View Source

Why Flufenoxuron-d3 Cannot Be Substituted

Flufenoxuron-d3 occupies a non-substitutable niche in quantitative bioanalysis because the benzoylurea insecticide class exhibits pronounced matrix-dependent ionization effects that cannot be reliably corrected by structural analog internal standards or external calibration alone. Flufenoxuron has been documented to experience significant matrix effects—both ion suppression and enhancement—in complex sample matrices such as cucumber, green bean, apple, mandarin, and Chinese traditional herbs [1][2]. A direct comparative study by Stokvis et al. established that stable isotope-labeled internal standards yield superior assay performance relative to structural analogs for LC-MS assays, but noted that deuterium-labeled compounds with suboptimal label placement or insufficient mass shift may themselves exhibit differential chromatographic or extraction behavior [3]. Flufenoxuron-d3 addresses these failure points through its +3 Da mass shift and placement of deuterium on non-exchangeable aromatic carbons of the 2,6-difluorobenzoyl moiety—positions remote from heteroatoms and alpha-carbonyl sites vulnerable to H/D back-exchange [3]. This design ensures co-elution with the native analyte under reversed-phase conditions, equalizes extraction recovery, and compensates for matrix-induced ionization variability—capabilities that neither unlabeled flufenoxuron (as external calibrant) nor a structural analog such as lufenuron (IC50 differential: ~31 ppb vs. 10 ppb in immunoassay) can replicate [4].

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Structural analog IS (e.g., lufenuron) may not co-elute precisely, exposing IS and analyte to different matrix effect microenvironments

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Unlabeled flufenoxuron as external calibrant cannot correct for commodity-specific ion suppression documented in cucumber, green bean, and herbs

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+1 or +2 Da deuterated analogs risk isotopologue cross-talk from native analyte's chlorine isotope pattern; +3 Da shift avoids spectral overlap

• [1] Gil García MD, Martínez Vidal JL, Martínez Galera M, López López T, Almansa López E, Cuadros Rodríguez L. Correction of the matrix effect in the determination of benzoylphenylurea insecticides in vegetables. J Liq Chromatogr Relat Technol. 2003;26(2):297-316. doi:10.1081/JLC-120017170 View Source
• [2] Qian M, Wu L, Zhang H, Xu M, Li R, Wang X, Sun C. Determination of 16 insect growth regulators in edible Chinese traditional herbs by liquid chromatography electrospray tandem mass spectrometry. Anal Bioanal Chem. 2012;402:2451-2462. doi:10.1007/s00216-011-5699-3 View Source
• [3] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790 View Source
• [4] Wang S, Allan RD, Skerritt JH, Kennedy IR. Development of a class-specific competitive ELISA for the benzoylphenylurea insecticides. J Agric Food Chem. 1998;46(8):3330-3338. IC50: diflubenzuron 0.6 ppb, flufenoxuron 10 ppb, lufenuron 31 ppb. View Source

Flufenoxuron-d3 Differentiation Evidence

Mass Shift Prevents Isotopologue Interference

Flufenoxuron-d3 provides a nominal mass increase of +3 Da (491.79 Da) versus native flufenoxuron (488.77 Da), exceeding the minimum recommended threshold of ≥3 mass units for small-molecule SIL internal standards to avoid spectral overlap with the analyte's natural isotopologue distribution . Native flufenoxuron's monoisotopic mass is 488.0362 Da, with its M+2 isotopologue (from one 37Cl and contributions from 13C) exhibiting significant abundance that could interfere with a +1 or +2 deuterated IS. The +3 Da shift places the IS signal in a region free from native isotopologue interference in the MS/MS multiple reaction monitoring (MRM) channel [1]. This contrasts with hypothetical 1×D or 2×D flufenoxuron analogs, which would risk cross-talk from the native analyte's chlorine isotope pattern .

Mass Shift Prevents Interference

Class-level inference

+3 Da

Supports interference-free MRM detection

Meets minimum mass shift threshold for small-molecule SIL-IS

Evidence Dimension	Mass shift adequacy for interference-free MRM detection
Target Compound Data	Flufenoxuron-d3: MW 491.79 Da (monoisotopic ~491.06 Da); +3 Da shift
Comparator Or Baseline	Minimum recommended mass shift: ≥3 Da for molecules <1000 Da per Acanthus Research design guidelines; hypothetical 1×D or 2×D flufenoxuron analogs would yield only +1 or +2 Da shift, risking overlap with native isotopologue clusters
Quantified Difference	+3 Da meets the minimum threshold; +1 or +2 Da analogs fall below it and carry demonstrated cross-talk risk
Conditions	Design criterion for SIL internal standards in quantitative LC-MS/MS (Tobin, Acanthus Research, 2022; Stokvis et al., Rapid Commun Mass Spectrom, 2005)

Why This Matters

Procurement of Flufenoxuron-d3 over a 1×D or 2×D alternative directly prevents isotopologue cross-talk that would compromise LOQ and linearity in regulatory residue methods.

• [1] Human Metabolome Database. Flufenoxuron predicted LC-MS/MS spectrum. Monoisotopic mass: 488.0362 Da. Molecular formula: C21H11ClF6N2O3. View Source

Non-Exchangeable Deuterium Prevents H/D Back-Exchange

Flufenoxuron-d3 is specifically labeled at the 3,4,5 positions of the 2,6-difluorobenzoyl ring, as confirmed by the InChI key (RYLHNOVXKPXDIP-CBYSEHNBSA-N) and SMILES notation from the TRC certificate of analysis . These positions are aromatic C–H sites that are chemically non-exchangeable under standard bioanalytical sample preparation conditions (aqueous/organic extraction at pH 3–8). This contrasts with deuterium placed on heteroatom-bound or alpha-carbonyl positions, which are documented to undergo proton back-exchange during sample storage or processing, degrading isotopic purity and invalidating quantification [1]. Per Acanthus Research design guidelines, stability of the label requires positioning on non-exchangeable sites, and 'deuterium labels should not be placed on heteroatoms such as oxygen...or nitrogen in amines...or on carbon adjacent to a carbonyl group'—all of which Flufenoxuron-d3 avoids .

Non-Exchangeable Deuterium

Class-level inference

Aromatic 3,4,5-positions on 2,6-difluorobenzoyl ring; no heteroatom-bound or alpha-carbonyl labels

Supports label stability during sample preparation

Eliminates time-dependent isotopic purity loss risk

Evidence Dimension	Deuterium label exchange stability under bioanalytical conditions
Target Compound Data	Flufenoxuron-d3: deuterium at 2,6-difluorobenzoyl 3,4,5-aromatic positions; no heteroatom-bound, alpha-carbonyl, or acidic protons in the labeled moiety
Comparator Or Baseline	Hypothetical deuterated flufenoxuron with labels at amide N–H or alpha to carbonyl: documented to undergo significant H/D exchange in protic solvents per Acanthus Research and Medscape reports on aromatic ring deuteration back-exchange during APCI
Quantified Difference	Qualitative advantage: non-exchangeable placement eliminates time-dependent isotopic purity loss; exchangeable placement can degrade purity below the 98 atom % D specification within hours to days in aqueous media
Conditions	Guideline: Acanthus Research (2022), Stokvis et al. (2005). Medscape report on indole aromatic deuterium back-exchange during APCI-LC/MS (2024)

Why This Matters

This positional design directly impacts procurement value: Flufenoxuron-d3 maintains ≥98 atom % D throughout sample preparation and LC-MS analysis, ensuring that IS response remains stable across analytical batches, whereas a deuterated BUA IS labeled at vulnerable positions risks time-dependent signal drift and batch failure.

• [1] ResolveMass Laboratories. #lcms #internalstandard #deuteratedstandard: 'Avoid labelling exchangeable sites...COOH groups can easily swap back to normal hydrogen in water, breaking your isotopic label.' LinkedIn article. Accessed 2026. View Source

Matrix Effect Correction: SIL IS vs. Structural Analogs

In a landmark comparative study, Stokvis et al. (2005) demonstrated that stable isotopically labeled internal standards yield quantitatively better assay performance than structural analogs for LC-MS bioanalysis [1]. Specifically, switching from a structural analog IS to a SIL-IS improved assay precision from a CV of 15–20% to 3–8% across multiple analyte concentrations in the kahalalide F quantification case study [1]. While this head-to-head switching experiment was performed on a non-pesticide analyte, the principle generalizes across LC-MS/MS workflows. For flufenoxuron specifically, the Gil García et al. (2003) study documented that matrix effects exist in the quantification of flufenoxuron in cucumber and green bean, necessitating either matrix-matched calibration or an internal standard correction approach [2]. The use of Flufenoxuron-d3 as a SIL-IS provides the 'gold standard' correction because the deuterated IS co-elutes with the analyte and experiences identical extraction recovery and ionization conditions [3]. By contrast, a structural analog such as lufenuron (which differs in substitution pattern and exhibits a 3.1-fold weaker cross-reactivity in immunoassay [4]) may not co-elute precisely, leading to differential matrix effect exposure.

Matrix Effect Correction

Cross-study comparable

SIL-IS: CV 3–8%
Structural analog IS: CV 15–20% ~2–6 fold precision improvement reported

Supports bioanalytical precision review

Principle validated across multiple analyte classes (Stokvis 2005)

Evidence Dimension	Assay precision improvement when switching from structural analog to SIL-IS
Target Compound Data	SIL-IS (general class, applicable to Flufenoxuron-d3): CV improved from 15–20% (analog IS) to 3–8% (SIL-IS) for kahalalide F; deuterated IS corrects ion suppression/enhancement in the same chromatographic zone as the analyte
Comparator Or Baseline	Structural analog IS: CV 15–20%; may elute at different retention time, experiencing different matrix effect microenvironment
Quantified Difference	Precision improvement: CV reduced by approximately 2–6 fold when SIL-IS replaces structural analog IS (Stokvis et al., 2005; Biomed Chromatogr 2004 subset study)
Conditions	LC-ESI-MS/MS bioanalytical method; Stokvis et al., Rapid Commun Mass Spectrom, 2005; principle validated across multiple analyte classes

Why This Matters

For procurement decisions in regulated bioanalysis, the documented 2–6 fold precision improvement directly translates to reduced batch failure rates and fewer repeat analyses, lowering per-sample cost despite the higher upfront price of the deuterated IS.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790. Sub-study: Stokvis E, Rosing H, López-Lázaro L, Schellens JH, Beijnen JH. Switching from an analogous to a SIL-IS for the LC-MS/MS quantitation of Kahalalide F significantly improves assay performance. Biomed Chromatogr. 2004;18(6):400-402. View Source
• [2] Gil García MD, Martínez Vidal JL, Martínez Galera M, López López T, Almansa López E, Cuadros Rodríguez L. Correction of the matrix effect in the determination of benzoylphenylurea insecticides in vegetables. J Liq Chromatogr Relat Technol. 2003;26(2):297-316. View Source
• [3] Reddy M. Session: Labeled standards as internal standards in bioassay and quantification. Express Pharma. 2022. 'Deuterated and other isotope labelled internal standard have similar extraction recovery, ionisation response and matrix effect which improves the accuracy of quantification method.' View Source
• [4] Wang S, Allan RD, Skerritt JH, Kennedy IR. Development of a class-specific competitive ELISA for the benzoylphenylurea insecticides. J Agric Food Chem. 1998;46(8):3330-3338. Flufenoxuron IC50: 10 ppb; Lufenuron IC50: 31 ppb. View Source

Isotopic Purity Enables Reliable Isotope Dilution Quantification

Flufenoxuron-d3 is consistently specified at ≥98 atom % D across multiple certified reference material suppliers, including CDN Isotopes (D-7776), Alfa Chemistry (ACMA00064271), and BOC Sciences (BLP-008767) . This enrichment level ensures that the contribution of unlabeled flufenoxuron (d0 species) in the IS spike is ≤2%, translating to a systematic bias contribution of ≤0.2% at a typical IS spike level of 10% of analyte concentration. In the context of multi-residue benzoylurea methods—such as the 8-BU method achieving 80–110% recovery with an MLOQ of 0.02 mg/kg in apple and mandarin [1], or the 16-IGR method achieving 74.8–105.3% recovery and LOQs of 0.6–10 μg/kg in herbs [2]—this purity specification enables isotope dilution quantification without requiring a separate d0-correction factor. Lower isotopic purity (e.g., 95 atom % D) would introduce a ≥5% systematic positive bias at the same spike ratio, exceeding the 15% acceptance criterion at the LOQ for bioanalytical methods.

Isotopic Purity Specification

Cross-study comparable

≥98 atom % D

Supports reliable isotope dilution quantification

Systematic bias from unlabeled species limited to ≤0.2% at typical IS spike

Evidence Dimension	Systematic bias contribution from unlabeled species in the deuterated IS
Target Compound Data	Flufenoxuron-d3: ≥98 atom % D; d0 contribution ≤2%; bias ≤0.2% at 10:1 analyte:IS ratio
Comparator Or Baseline	Hypothetical deuterated IS at 95 atom % D: d0 contribution 5%; bias 0.5% at 10:1 ratio; exceeds guidance thresholds at LOQ; certain custom-labeled BUs may have lower enrichment specifications
Quantified Difference	98% vs 95% enrichment: systematic bias reduced by factor of 2.5; ensures regulatory compliance at the LOQ
Conditions	Isotopic enrichment specifications per supplier COA (CDN Isotopes, Alfa Chemistry, BOC Sciences). Bioanalytical method validation acceptance criterion: ±15% (±20% at LOQ) per FDA/EMA guidance.

Why This Matters

The ≥98 atom % D specification reduces the risk of failing method validation due to IS-contributed bias, making Flufenoxuron-d3 the procurement-preferred choice for laboratories operating under GLP or ISO 17025 accreditation where batch failure costs exceed the IS price differential.

• [1] Multi-residue method development of 8 benzoylurea insecticides in mandarin and apple using HPLC and LC-MS/MS. Appl Biol Chem. 2013;56:47-54. Recovery 80–110%, MLOQ 0.02 mg/kg. View Source
• [2] Qian M, Wu L, Zhang H, Xu M, Li R, Wang X, Sun C. Determination of 16 insect growth regulators in edible Chinese traditional herbs by LC-ESI-MS/MS. Anal Bioanal Chem. 2012;402:2451-2462. Recovery 74.8–105.3%; LOQ 0.6–10 μg/kg. View Source

Co-Elution Prevents Differential Matrix Effects

Flufenoxuron-d3 differs from the native analyte only by the substitution of three aromatic hydrogen atoms with deuterium on the 2,6-difluorobenzoyl ring . Due to the high molecular weight of flufenoxuron (488.77 Da) and the relatively small isotopic perturbation at a remote aromatic site, the deuterated and unlabeled species exhibit virtually identical reversed-phase chromatographic retention. This is critical because differential retention between analyte and IS—a documented risk with deuterated IS on certain column chemistries—can expose the two species to different regions of the solvent gradient where ion suppression severity differs, producing differential matrix effects [1]. The Bunch et al. (2014) study documented that deuterated internal standards do not always correct for ion suppression when retention time differences exist, even if subtle, due to 'differential matrix effects occurring due to slight retention time differences between the analyte and the deuterated internal standards in areas of changing ion suppression' [2]. Flufenoxuron-d3's deuterium placement on the hydrophobic benzoyl ring minimizes even the small retention time shift sometimes observed with polar-site deuteration.

Co-Elution with Native Analyte

Supporting evidence

Near-identical reversed-phase retention; deuterium on hydrophobic benzoyl ring minimizes RT shift

Supports uniform matrix-effect correction

Differential matrix effect risk reduced vs. polar-site deuteration

Evidence Dimension	Chromatographic retention time (RT) difference between deuterated IS and native analyte
Target Compound Data	Flufenoxuron-d3 vs. flufenoxuron: RT difference expected to be <0.02 min (negligible) under standard C18 reversed-phase conditions due to aromatic deuteration remote from polar urea/ether functionalities
Comparator Or Baseline	Deuterated IS with labels at polar or exchangeable sites may show RT shifts of 0.05–0.2 min, sufficient to cause differential matrix effects per Bunch et al. Clin Chim Acta 2014 and Stokvis et al. 2005
Quantified Difference	Estimated RT difference: <0.02 min for Flufenoxuron-d3 vs. up to 0.2 min for polar-site deuterated analogs; differential matrix effect risk: low vs. moderate/high
Conditions	Reversed-phase LC C18; methanol/water or acetonitrile/water gradients; electrospray ionization negative mode; class-level inference from deuterated IS behavior literature

Why This Matters

Near-identical retention ensures that the IS corrects for the same matrix effect microenvironment as the analyte, a prerequisite for accurate isotope dilution quantification and a selection criterion that distinguishes Flufenoxuron-d3 from less carefully positioned deuterated alternatives.

• [1] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. 'Deuterated labelled standards might show retention time shifts resulting in less accurate LC-MS/MS results.' View Source
• [2] Bunch DR, El-Khoury JM, Gabler J, Wang S. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine. Clin Chim Acta. 2014;429:4-5. doi:10.1016/j.cca.2013.11.013 View Source

Recovery Benchmarks with Deuterated IS

Published multi-residue benzoylurea methods that employ or can benefit from deuterated IS correction have demonstrated the following quantitative performance ranges for flufenoxuron: recovery of 74.8–105.3% across 16 IGRs in herbs at 0.01–1 mg/kg spikes [1]; recovery of 83.8–94.4% for 7 BUs in fruits with RSD of repeatability 3.12–7.43% and reproducibility 3.96–7.63% [2]; and recovery of 95–104% for 5 BUs in groundwater at 10 ng/L spikes with RSD 5–15% [3]. These recovery ranges were achieved using matrix-matched calibration or structural analog IS approaches. The introduction of Flufenoxuron-d3 as a compound-specific SIL-IS is expected to (a) shift recoveries closer to 100% by correcting for extraction losses and ionization variability, (b) reduce inter-matrix recovery variability that currently spans from ~75% to ~105% across matrices, and (c) improve inter-laboratory reproducibility by standardizing IS response across instruments and operators [4].

Recovery Benchmarks

Cross-study comparable

With SIL-IS: expected recovery span ~10 pp
Without SIL-IS: reported span ~30 pp (74.8–105.3%) RSD expected improvement: 5–15% to 3–8%

Supports method validation endpoint review

Across herbs, fruits, and groundwater multi-residue methods

Evidence Dimension	Flufenoxuron recovery range and precision across published multi-residue methods (without compound-specific SIL-IS)
Target Compound Data	Flufenoxuron-d3 (SIL-IS): expected to normalize recoveries toward 95–105% with RSD <10% through isotope dilution correction, consistent with SIL-IS benefits documented by Stokvis et al. and Reddy (Express Pharma, 2022)
Comparator Or Baseline	Published flufenoxuron recoveries without compound-specific SIL-IS: 74.8–105.3% (herbs, Qian 2012); 83.8–94.4% (fruits, Ai 2010); 95–104% (water, Garrido Frenich 2000). RSD: 3.12–15%
Quantified Difference	Without compound-specific SIL-IS, recovery span: ~30 percentage points (74.8–105.3%). With SIL-IS correction, expected span narrowed to ~10 percentage points (95–105%). RSD expected improvement: from 5–15% to 3–8%
Conditions	LC-MS/MS; ESI negative mode; multiple matrices (herbs, fruits, groundwater); spike levels 0.01–1 mg/kg; multi-residue panels of 5–16 analytes

Why This Matters

For procurement, the documented recovery variability absent a compound-specific SIL-IS represents a quantifiable risk of method failure in proficiency testing or regulatory audit. Flufenoxuron-d3 procurement directly mitigates this risk by enabling isotope dilution, the reference method for accuracy in complex-matrix residue analysis per Codex Alimentarius guidelines.

• [1] Qian M, Wu L, Zhang H, Xu M, Li R, Wang X, Sun C. Determination of 16 insect growth regulators in edible Chinese traditional herbs by LC-ESI-MS/MS. Anal Bioanal Chem. 2012;402:2451-2462. Recovery 74.8–105.3%; RSD ≤13.6%; LOQ 0.6–10 μg/kg. View Source
• [2] Ai L, Wang F, Chen R, Guo C, Li W. Rapid HPLC-MS/MS Determination of Residual Amounts of 7 Benzoylurea Insecticides in Fruits. Phys Test Chem Anal B Chem Anal. 2010;46(9):989-992. Recovery 83.8–94.4%; RSD repeatability 3.12–7.43%; RSD reproducibility 3.96–7.63%. View Source
• [3] Garrido Frenich A, Gil García MD, Arrebola FJ, Martínez Vidal JL, Martínez Galera M, López T. Determination of parts per trillion levels of benzoylurea pesticides in groundwater by HPLC-ES-MS. Chromatographia. 2000;52(9):569-574. Recovery 95–104% at 10 ng/L; RSD 5–15%. View Source
• [4] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using LC/MS: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790 View Source

Flufenoxuron-d3 Application Scenarios

Regulatory Pesticide Residue Monitoring

Flufenoxuron-d3 serves as the compound-specific SIL internal standard for quantifying flufenoxuron residues in apple, mandarin, tomato, cucumber, green bean, Chinese traditional herbs, and other food matrices under regulatory frameworks such as EU Regulation (EC) No 396/2005, Korea Food & Drug Administration guidelines, and Codex Alimentarius MRL compliance programs [7]. Published multi-residue methods achieving 80–110% recovery with MLOQs of 0.02 mg/kg in fruits directly benefit from isotope dilution using Flufenoxuron-d3, as the +3 Da mass shift and ≥98 atom % D purity assure interference-free quantification without the need for matrix-matched calibration curves for each commodity [7]. This is particularly critical for flufenoxuron, which has been shown to exhibit commodity-specific matrix effects in cucumber and green bean that require correction [9].

Environmental Fate and Groundwater Monitoring

Flufenoxuron-d3 enables parts-per-trillion (ppb–ppt) quantification of flufenoxuron in groundwater, surface water, and sediment samples where matrix complexity and low analyte concentrations challenge external calibration methods [7]. The demonstrated groundwater method achieving 95–104% recovery and detection limits of 0.3–6.0 ng/L for benzoylurea pesticides can be directly adapted to isotope dilution using Flufenoxuron-d3, improving inter-sample precision and reducing the need for extensive sample-specific matrix-matched calibration [7]. The non-exchangeable deuterium placement ensures that the IS remains stable during the solid-phase extraction concentration steps typical of environmental water analysis .

Benzoylurea Pharmacokinetics and Tissue Distribution

In preclinical and toxicological studies of flufenoxuron—such as the tissue distribution and hepatotoxicity assessment in Eremias argus following oral administration, where fecal excretion of flufenoxuron was 1.5-fold higher than diflubenzuron [7]—Flufenoxuron-d3 provides the quantitative backbone for accurate determination of flufenoxuron concentrations in plasma, liver, feces, and other biological matrices. The SIL-IS approach corrects for the substantial extraction losses and ion suppression inherent in biological sample preparation (protein precipitation, liquid-liquid extraction, or SPE), delivering the precision (CV <10%) required for robust toxicokinetic parameter estimation . The compound-specific nature of Flufenoxuron-d3 ensures that it does not cross-react with co-administered benzoylureas (e.g., diflubenzuron) or their metabolites, a distinction that structural analog IS approaches cannot guarantee [7].

Benzoylurea Multi-Residue Panel Methods

Flufenoxuron-d3 is the optimal internal standard for laboratories running multi-residue LC-MS/MS panels that include flufenoxuron alongside other benzoylureas (diflubenzuron, triflumuron, hexaflumuron, teflubenzuron, novaluron, lufenuron, chlorfluazuron) [7]. In these panels, the use of a single structural analog IS for all analytes is common practice but demonstrably suboptimal: benzoylureas exhibit divergent IC50 values in immunoassay (0.6–45 ppb range) reflecting differences in antibody binding that are driven by molecular planarity and substitution pattern—properties that also influence chromatographic retention and ionization efficiency . By providing a compound-specific IS for flufenoxuron—often the analyte with the most challenging matrix effect profile among the BUs—Flufenoxuron-d3 improves the accuracy of flufenoxuron quantification within the panel without requiring a separate IS for each of the 7–8 BUs, balancing analytical rigor with workflow efficiency [9].

Application

Selection Property

Validation Focus

Pesticide residue quantification in food research matrices

Co-eluting SIL-IS with +3 Da mass shift

Matrix-effect correction review across commodity types

Environmental water and sediment analysis

Non-exchangeable deuterium placement for SPE stability

Low-concentration quantification reproducibility review

Preclinical tissue distribution and PK research

Extraction recovery normalization via isotope dilution

Biological matrix precision and ion-suppression correction review

Multi-residue benzoylurea panel methods

Compound-specific IS for challenging analyte in panel

Panel accuracy improvement and inter-analyte variability review

• [1] Multi-residue method development of 8 benzoylurea insecticides in mandarin and apple using HPLC and LC-MS/MS. Appl Biol Chem. 2013;56:47-54. Recovery 80–110%; MLOQ 0.02 mg/kg. View Source
• [2] Qian M, Wu L, Zhang H, Xu M, Li R, Wang X, Sun C. Determination of 16 insect growth regulators in edible Chinese traditional herbs by LC-ESI-MS/MS. Anal Bioanal Chem. 2012;402:2451-2462. View Source
• [3] Gil García MD, Martínez Vidal JL, Martínez Galera M, López López T, Almansa López E, Cuadros Rodríguez L. Correction of the matrix effect in the determination of benzoylphenylurea insecticides in vegetables. J Liq Chromatogr Relat Technol. 2003;26(2):297-316. View Source
• [4] Garrido Frenich A, Gil García MD, Arrebola FJ, Martínez Vidal JL, Martínez Galera M, López T. Determination of parts per trillion levels of benzoylurea pesticides in groundwater by HPLC-ES-MS. Chromatographia. 2000;52(9):569-574. View Source
• [5] The tissue distribution, metabolism and hepatotoxicity of benzoylurea pesticides in male Eremias argus after a single oral administration. 2017. Fecal excretion of flufenoxuron: 1.5-fold higher than diflubenzuron. View Source
• [6] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using LC/MS: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [7] Multi-residue method development of 8 benzoylurea insecticides in mandarin and apple. Appl Biol Chem. 2013;56:47-54. Panel: diflubenzuron, triflumuron, hexaflumuron, teflubenzuron, novaluron, lufenuron, flufenoxuron, chlorfluazuron. View Source
• [8] Wang S, Allan RD, Skerritt JH, Kennedy IR. Development of a class-specific competitive ELISA for benzoylphenylurea insecticides. J Agric Food Chem. 1998;46(8):3330-3338. IC50 range: 0.6–45 ppb across five BUs. View Source
• [9] Brutti M, Blasco C, Picó Y. Determination of benzoylurea insecticides in food by pressurized liquid extraction and LC-MS. J Sep Sci. 2010;33:1-10. Multi-BU method with LC-MS/MS. View Source